
Application Notes and Protocols for OX04529
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OX04529

Cat. No.: B15609086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OX04529 is a potent and selective agonist for the G protein-coupled receptor 84 (GPR84), a

receptor primarily expressed in immune cells. As a Gαi/o-coupled receptor, GPR84 activation

by agonists such as OX04529 leads to the inhibition of adenylyl cyclase, resulting in decreased

intracellular cyclic AMP (cAMP) levels. This signaling cascade modulates various cellular

processes, making OX04529 a valuable tool for research in inflammation, immunology, and

metabolic diseases. Accurate and consistent preparation of OX04529 stock solutions is critical

for obtaining reliable and reproducible experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling

of OX04529 stock solutions to ensure their stability and efficacy for in vitro and in vivo studies.

Data Presentation
Quantitative data for OX04529 is summarized in the table below for easy reference.
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Property Value Source

Molecular Weight 331.72 g/mol [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Suggested Stock

Concentration
10 mM - 50 mM in DMSO

Storage of Solid Refer to Certificate of Analysis [1][2]

Storage of Stock Solution

-20°C (short-term, ≤1 month)

or -80°C (long-term, ≤6

months)

Experimental Protocols
Materials

OX04529 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM OX04529 Stock Solution
Preparation: Before handling the compound, ensure you are wearing appropriate PPE. It is

recommended to work in a chemical fume hood.

Weighing: Carefully weigh out 3.32 mg of OX04529 powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.
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Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

OX04529 powder.

Dissolution: Tightly cap the tube and vortex the solution until the OX04529 is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be

based on the typical working concentrations required for your experiments.

Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months).

Labeling: Clearly label all aliquots with the compound name (OX04529), concentration (10

mM), solvent (DMSO), and the date of preparation.

Calculation for Stock Solution Preparation
To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution:

Molarity = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 331.72 g/mol

Mass (g) = 0.010 mol/L * 0.001 L * 331.72 g/mol = 0.0033172 g = 3.32 mg

Mandatory Visualization
GPR84 Signaling Pathway
The following diagram illustrates the signaling pathway initiated by the activation of GPR84 by

an agonist like OX04529.
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Caption: GPR84 activation by OX04529 inhibits cAMP production.

Experimental Workflow for Stock Solution Preparation
The workflow for preparing the OX04529 stock solution is outlined in the diagram below.
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OX04529 Stock Solution Workflow
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Caption: Workflow for preparing OX04529 stock solution.

Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling OX04529 and DMSO.

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of the compound or solvent vapors.

Handling DMSO: DMSO is a powerful solvent and can facilitate the absorption of substances

through the skin. Avoid direct contact with skin and eyes. If contact occurs, wash the affected

area thoroughly with water.
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Disposal: Dispose of all waste materials, including empty vials and contaminated

consumables, in accordance with local, state, and federal regulations for chemical waste.

Safety Data Sheet (SDS): Although a specific SDS for OX04529 may not be readily

available, it is crucial to follow standard laboratory safety protocols for handling new

chemical entities. Refer to the SDS for DMSO for detailed safety information regarding the

solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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